2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide

• IUPAC Name: 2-fluoro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)benzamide
• InChI: InChI=1S/C17H16FNO/c18-15-10-4-3-9-14(15)17(20)19-16-11-5-7-12-6-1-2-8-13(12)16/h3-5,7,9-11H,1-2,6,8H2,(H,19,20)
• InChI Key: TVVMJJUFHKECTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H16FNO
• Molecular Weight: 269.31 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as LY-2811376 and belongs to the class of selective serotonin receptor antagonists.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is based on its ability to selectively block the 5-HT7 receptor. This receptor is involved in the regulation of serotonin levels in the brain, which play a crucial role in the regulation of mood, anxiety, and other physiological processes. By blocking this receptor, 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide can modulate the levels of serotonin in the brain, which can lead to improvements in mood and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide have been studied extensively in various animal models. Studies have shown that this compound can modulate the levels of serotonin in the brain, which can lead to improvements in mood and anxiety. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects, which make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is its selectivity for the 5-HT7 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide. One area of research is the development of more efficient synthesis methods that can improve the yield of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, further studies are needed to understand the long-term effects of this compound on the brain and other physiological systems.

Synthesis Methods

The synthesis of 2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide involves several steps, including the reaction of 2-fluorobenzoyl chloride with 5,6,7,8-tetrahydro-1-naphthol in the presence of a base. This is followed by the reaction of the resulting intermediate with ammonia to form the final product. The yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

2-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide has been studied for its potential therapeutic applications in various fields of research. One of the most promising areas of research is the treatment of depression and anxiety disorders. This compound has been shown to be a potent and selective antagonist of the 5-HT7 receptor, which is involved in the regulation of mood and anxiety.